Cas no 25134-21-8 ((3Ar,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione)

• Product Name: (3Ar,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• CAS No: 25134-21-8
• Molecular Formula: C₁₀H₁₀O₃
• Molecular Weight: 178.184603214264
• MDL: MFCD00167036
• CID: 52649
• PubChem ID: 24854104

(3Ar,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione Properties

Names and Identifiers

• Methyl nadic anhydride
• EPON HARDENER MNA
• EPON(R) MNA SUBSTITUTE
• EPOXY EMBEDDING MEDIUM, HARDENER MNA
• METHENDIC ANHYDRIDE
• METHYL-3,6-ENDOMETHYLENETETRAHYDROPHTHALIC ANHYDRIDE
• METHYL-5-NORBORNENE-2,3-DICARBOXYLIC ANHYDRIDE
• METHYLBICYCLO[2.2.1]HEPT-5-ENE-2,3-DICARBOXYLIC ANHYDRIDE
• METHYLNORBORNENE-2,3-DICARBOXYLIC ACID ANHYDRIDE
• METHYLNORBORNENE-2,3-DICARBOXYLIC ANHYDRIDE
• MNA
• NADIC METHYL ANHYDRIDE
• NADIC(R) METHYL ANHYDRIDE
• NADIC(TM) METHYL ANHYDRIDE
• ,7-methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-
• Methyl-5-norbornene-2,3-dicarboxylic Anhydride (mixture of isomers)
• EINECS 246-644-8
• Hardener HY906
• Kayahard MCD
• MEA 610
• Methyl-5-norbornene-2,3-dicarboxylic anhydride, Mixture of isoMers, tech.
• Methylendic anhydride
• XMNA
• Methyl-3,6-endomethylenetetrahydrophthalic Anhydride (mixture of isomers)
• Methylnadic Anhydride (mixture of isomers)
• Methyl himic anhydride
• Methy nadic Anhydride(MNA)
• (3aR,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• Methylnadic anhydride
• DSSTox_CID_7844
• DSSTox_RID_78588
• DSSTox_GSID_27844
• 3A-methyl-3a,4,7,7a-tetrahydro-4,7-methanoisobenzofuran-1,3-dione(relative)
• Tox21_201205
• 3abeta-Methyl-3a,4,7,7abeta-tetrahydro-4beta,7beta-methanoisobenzofuran-1,3-dione
• Methyl-5-norbornene-2,3-dicarboxylicanhydride
• NMA
• 3-dione,3a,4,7,7a-tetrahydromethyl-7-methanoisobenzofuran-1
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydromethyl-, (3aalpha,4alpha,7alpha,7aalpha)-
• 4,7-methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-,(3aalpha,4al

• MDL： MFCD00167036
• InChIKey： JIYNFFGKZCOPKN-DKXJUACHSA-N
• Inchi： 1S/C10H10O3/c1-4-2-5-3-6(4)8-7(5)9(11)13-10(8)12/h2,5-8H,3H2,1H3/t5-,6-,7-,8+/m0/s1
• SMILES： [C@]12([H])C(=O)OC(=O)[C@@]1([H])[C@]1([H])C[C@@]2([H])C(=C1)C
• BRN： 162395

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.062994
• Heavy Atom Count: 13
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.89820
• PSA: 43.37000
• Refractive Index: n20/D 1.506(lit.)
  n20/D 1.507
• Water Partition Coefficient: React
• Boiling Point: 140 ºC (10 mmHg)
• Vapor Pressure: 5 mmHg ( 120 °C)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Solubility: Miscible with acetone, benzene, naphtha and xylene.
• Color/Form: Light yellow transparent oily liquid
• Solubility: Soluble in benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol and other organic solvents
• Sensitiveness: Moisture Sensitive
• pka: 4.42[at 20 ℃]
• Density: 1.232 g/mL at 25 °C(lit.)

(3Ar,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione Security Information

• Symbol:
• RTECS：RB9100000
• WGK Germany：3
• Safety Term：S39
• Safety Instruction： S39-S45-S36/37/39-S26
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38; R42
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H302,H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• PackingGroup：III
• Risk Phrases： 22-34-42
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

(3Ar,4S,7R,7aS)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals Electrical Materials